Cas no 4156-76-7 (5-hydroxymethylorotic acid potassium salt)

5-hydroxymethylorotic acid potassium salt structure
4156-76-7 structure
Product Name:5-hydroxymethylorotic acid potassium salt
CAS No:4156-76-7
MF:C6H5KN2O5
MW:224.212602376938
CID:927108
PubChem ID:71775267
Update Time:2025-04-19

5-hydroxymethylorotic acid potassium salt Chemical and Physical Properties

Names and Identifiers

    • 5-HYDROXYMETHYLOROTIC ACID POTASSIUM SALT
    • 4-pyrimid<wbr>
    • LogP
    • Potassium<wbr>
    • Potassium 5-(hydroxymethyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate
    • 4156-76-7
    • DB-050771
    • potassium;5-(hydroxymethyl)-2,4-dioxo-1H-pyrimidine-6-carboxylate
    • Potassium5-(hydroxymethyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate
    • 5-hydroxymethylorotic acid potassium salt
    • MDL: MFCD03424276
    • Inchi: 1S/C6H6N2O5.K/c9-1-2-3(5(11)12)7-6(13)8-4(2)10;/h9H,1H2,(H,11,12)(H2,7,8,10,13);/q;+1/p-1
    • InChI Key: ROSRCVPYAKLKSU-UHFFFAOYSA-M
    • SMILES: [K+].OCC1C(NC(NC=1C(=O)[O-])=O)=O

Computed Properties

  • Exact Mass: 223.98400
  • Monoisotopic Mass: 223.98355275g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 324
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 119Ų

Experimental Properties

  • PSA: 126.08000
  • LogP: -3.08100

5-hydroxymethylorotic acid potassium salt Related Literature

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